[1-(3,4-Difluorophenyl)sulfonylpyrrolidin-3-yl]methanol

• IUPAC Name: [1-(3,4-difluorophenyl)sulfonylpyrrolidin-3-yl]methanol
• InChI: InChI=1S/C11H13F2NO3S/c12-10-2-1-9(5-11(10)13)18(16,17)14-4-3-8(6-14)7-15/h1-2,5,8,15H,3-4,6-7H2
• InChI Key: ZMKRLQNCXOWWOF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CO)S(=O)(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C11H13F2NO3S
• Molecular Weight: 277.29 g/mol

Description

[1-(3,4-Difluorophenyl)sulfonylpyrrolidin-3-yl]methanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the pyrrolidine family and is known to possess unique biochemical and physiological properties that make it suitable for use in various scientific research applications.

Mechanism of Action

The mechanism of action of [1-(3,4-Difluorophenyl)sulfonylpyrrolidin-3-yl]methanol is not fully understood. However, studies have shown that it binds to a specific target in the body, which results in the modulation of various biochemical and physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases. Additionally, it has been shown to possess anticonvulsant and anxiolytic properties, making it a potential candidate for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of [1-(3,4-Difluorophenyl)sulfonylpyrrolidin-3-yl]methanol is its unique biochemical and physiological properties, which make it suitable for use in various scientific research applications. However, one of the limitations of this compound is its complex synthesis process, which makes it difficult and expensive to produce in large quantities.

Future Directions

There are several future directions for the research and development of [1-(3,4-Difluorophenyl)sulfonylpyrrolidin-3-yl]methanol. One potential direction is the development of novel drugs based on this compound, which could have significant applications in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific research fields.

Synthesis Methods

The synthesis of [1-(3,4-Difluorophenyl)sulfonylpyrrolidin-3-yl]methanol is a complex process that involves several steps. The most common method of synthesizing this compound is through the reaction of 3,4-difluorobenzene sulfonyl chloride with pyrrolidine in the presence of a base such as triethylamine. The resulting product is then further reacted with formaldehyde to produce this compound.

Scientific Research Applications

[1-(3,4-Difluorophenyl)sulfonylpyrrolidin-3-yl]methanol has been extensively studied for its potential applications in various scientific research fields. One of its primary applications is in the field of medicinal chemistry, where it is used as a scaffold for the development of novel drugs. This compound has also been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases.